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Compound of Interest

Compound Name: 5-Bromo-2,4-dimethylbenzoic acid

Cat. No.: B2718248 Get Quote

An In-Depth Technical Guide to the Sourcing and Quality Assessment of 5-Bromo-2,4-
dimethylbenzoic Acid for Research and Development

Introduction
5-Bromo-2,4-dimethylbenzoic acid is a key substituted aromatic carboxylic acid that serves

as a versatile building block in medicinal chemistry and materials science. Its strategic

placement of bromo and methyl groups on the benzoic acid core allows for diverse chemical

modifications, making it a valuable starting material in the synthesis of complex molecules.

Notably, this compound is integral to the development of novel therapeutics, including kinase

inhibitors for autoimmune diseases and potent antimicrobial agents. Given its critical role,

ensuring the identity, purity, and quality of 5-Bromo-2,4-dimethylbenzoic acid is paramount

for the reproducibility of experimental results and the success of drug development campaigns.

This guide provides researchers, scientists, and drug development professionals with a

comprehensive framework for sourcing this reagent. It covers commercial availability, essential

quality control procedures, and safe handling protocols, moving beyond a simple list of

suppliers to empower scientists with the technical knowledge to confidently procure and

validate this important chemical entity.

Physicochemical Properties and Identification
A precise understanding of the fundamental properties of 5-Bromo-2,4-dimethylbenzoic acid
is the first step in its effective use. These identifiers are crucial for confirming the material
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received from a supplier matches the required specifications.

The molecular structure of 5-Bromo-2,4-dimethylbenzoic acid is presented below.

Caption: Chemical Structure of 5-Bromo-2,4-dimethylbenzoic acid.

Table 1: Key Physicochemical Identifiers

Property Value Source

IUPAC Name
5-bromo-2,4-
dimethylbenzoic acid

PubChem[1]

CAS Number 842136-27-0, 55676-21-6 Advanced ChemBlocks[2]

Molecular Formula C₉H₉BrO₂ PubChem[1]

Molecular Weight 229.07 g/mol PubChem[1]

Appearance White crystalline powder ChemShuttle

Melting Point 185-188 °C ChemShuttle

SMILES
CC1=CC(=C(C=C1C(=O)O)Br)

C
PubChem[1]

| InChIKey | GQDYGQDSEFKPQO-UHFFFAOYSA-N | PubChem[1] |

Commercial Sourcing
5-Bromo-2,4-dimethylbenzoic acid is available from several chemical suppliers specializing

in research and development compounds. When selecting a supplier, researchers should

consider not only the price but also the reported purity, availability of analytical data (e.g.,

Certificate of Analysis), and typical lead times. The following table summarizes a selection of

commercial suppliers.

Table 2: Commercial Suppliers of 5-Bromo-2,4-dimethylbenzoic acid
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Supplier Catalog Number Reported Purity Quantity

Apollo Scientific OR50986 Not specified 250mg

SynQuest

Laboratories
2721-9-0B 99% Custom

Advanced

ChemBlocks
O34019 97% Custom

ChemScene CS-0533088
≥95% (for related

isomer)
Custom

| AOBChem | Not specified | Not specified | 250mg, 500mg, 1g, 5g (for methyl ester) |

Note: The availability and specifications listed are subject to change. It is essential to verify this

information directly with the supplier before ordering. ChemScene lists the 2,3-dimethyl isomer

and AOBChem lists the methyl ester, which may be useful for alternative synthetic routes.[3][4]

Quality Control and Analytical Verification
Independent verification of a supplied chemical's identity and purity is a cornerstone of

scientific integrity. While suppliers provide a Certificate of Analysis (CoA), variations between

batches can occur. Establishing an in-house analytical method ensures consistency across

experiments over time.

The Rationale for Orthogonal Methods

For a crucial building block like 5-Bromo-2,4-dimethylbenzoic acid, relying on a single

analytical technique is insufficient. We recommend an orthogonal approach, using at least two

distinct analytical methods. A common and robust combination is Reversed-Phase High-

Performance Liquid Chromatography (RP-HPLC) for purity assessment and Liquid

Chromatography with Mass Spectrometry (LC-MS) for identity confirmation.

Primary Method: Purity Determination by RP-HPLC with
UV Detection
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RP-HPLC is a widely accessible and reliable technique for separating the main compound from

potential impurities, such as isomers or residual starting materials from the synthesis.[5] The

aromatic nature of the compound allows for sensitive detection using a UV detector.

Step-by-Step Experimental Protocol:

Instrumentation:

HPLC system with a binary or quaternary pump, autosampler, column oven, and UV-Vis

detector.

Materials:

Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

Mobile Phase A: 0.1% Trifluoroacetic Acid (TFA) in Water.

Mobile Phase B: 0.1% Trifluoroacetic Acid (TFA) in Acetonitrile (ACN).

Sample Diluent: 50:50 Acetonitrile/Water.

Standard Preparation:

Accurately weigh approximately 10 mg of the 5-Bromo-2,4-dimethylbenzoic acid
reference standard (if available) or the supplier's material into a 10 mL volumetric flask.

Dissolve and dilute to the mark with the sample diluent to achieve a concentration of ~1

mg/mL.

Further dilute this stock solution to create a working standard of ~0.1 mg/mL.

Sample Preparation:

Prepare the sample of 5-Bromo-2,4-dimethylbenzoic acid to be tested in the same

manner as the standard, aiming for a final concentration of ~0.1 mg/mL.

Chromatographic Conditions:
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Flow Rate: 1.0 mL/min.

Column Temperature: 30°C.

Injection Volume: 10 µL.

Detection Wavelength: 230 nm (or determined by UV scan).

Gradient Program:

0-2 min: 30% B

2-15 min: 30% to 90% B

15-18 min: 90% B

18-18.1 min: 90% to 30% B

18.1-22 min: 30% B (re-equilibration)

Data Analysis:

Integrate all peaks in the chromatogram.

Calculate the purity by determining the area percent of the main peak relative to the total

area of all peaks.

Purity (%) = (Area of Main Peak / Total Area of All Peaks) x 100

Workflow for Analytical Verification
The following diagram illustrates the logical workflow for a comprehensive quality assessment

of incoming material.
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Receive 5-Bromo-2,4-dimethylbenzoic acid
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Caption: A logical workflow for the quality control of incoming starting material.

Safety, Handling, and Storage
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Proper handling and storage are essential to ensure the longevity of the reagent and the safety

of laboratory personnel. Based on available safety data, 5-Bromo-2,4-dimethylbenzoic acid
should be handled with care.

Hazards: The compound is classified as causing skin irritation, serious eye irritation, and

may cause respiratory irritation.[1] It is harmful if swallowed.[6]

Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety

goggles with side-shields, chemical-resistant gloves, and a lab coat.[6] Work in a well-

ventilated area or a chemical fume hood to avoid inhalation of dust.[6][7]

Handling: Avoid formation of dust and aerosols.[7] Wash hands thoroughly after handling.[6]

Storage: Store in a cool, dry, and well-ventilated place.[7] Keep the container tightly closed

and store under an inert atmosphere if possible to prevent degradation.

First Aid:

In case of eye contact: Rinse cautiously with water for several minutes. Remove contact

lenses if present and easy to do. Continue rinsing and consult a physician.[7]

In case of skin contact: Wash off with soap and plenty of water.[7]

If inhaled: Move the person into fresh air.[7]

If swallowed: Rinse mouth with water and consult a physician.[7]

Applications in Drug Development
The utility of 5-Bromo-2,4-dimethylbenzoic acid stems from its role as a versatile

intermediate. The bromine atom provides a reactive handle for cross-coupling reactions (e.g.,

Suzuki, Sonogashira, Buchwald-Hartwig), allowing for the introduction of diverse molecular

fragments. The carboxylic acid can be converted to amides, esters, or other functional groups.

Antidiabetic Drugs: This compound is a known starting material for the synthesis of

canagliflozin, an SGLT2 inhibitor used to treat type 2 diabetes.[8]
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Kinase Inhibitors: Its structure serves as a scaffold for developing Janus kinase (JAK3)

inhibitors, which are therapeutic targets for autoimmune diseases like rheumatoid arthritis.

Antimicrobial Agents: The bromo-dimethylbenzoic acid core is used to create novel

antibacterial agents, including those with activity against methicillin-resistant Staphylococcus

aureus (MRSA).

Fluorescent Dyes: The carboxylic acid group provides a convenient point for attaching

fluorophores, enabling its use in the preparation of dyes for biological imaging and detection

assays.

Conclusion
5-Bromo-2,4-dimethylbenzoic acid is a high-value building block for modern drug discovery

and chemical research. Successful and reproducible science requires starting with well-

characterized, high-purity materials. This guide provides the necessary technical framework for

researchers to confidently source this reagent from commercial suppliers and, critically, to

perform the essential in-house quality control to validate its identity and purity. By implementing

a robust analytical workflow and adhering to safe handling practices, research teams can

mitigate risks associated with reagent quality and accelerate their path toward discovery.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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